(Chlorodifluoromethoxy)benzene
Overview
Description
(Chlorodifluoromethoxy)benzene is a chemical compound with the CAS Number: 770-11-6 and a molecular weight of 178.57 . It has a linear formula of C7H5ClF2O .
Synthesis Analysis
The synthesis of (Chlorodifluoromethoxy)benzene can be achieved by taking trichloromethoxybenzene as the raw material, employing hydrogen fluoride to conduct selective fluorination to obtain chlorodifluoromethoxybenzene .Molecular Structure Analysis
The molecular structure of (Chlorodifluoromethoxy)benzene is represented by the linear formula C7H5ClF2O . The exact mass is 178.00000 .Physical And Chemical Properties Analysis
The boiling point of (Chlorodifluoromethoxy)benzene is 71 °C (Press: 58 Torr) and its density is 1.2748 g/cm3 (Temp: 18 °C) .Scientific Research Applications
Fluorescence-Based Materials
(Chlorodifluoromethoxy)benzene, as a single-benzene-based fluorophore (SBBF), can be used in the development of fluorescence-based materials . These materials have applications in various research fields and industries, including analytical techniques, imaging, and sensing .
Biology and Materials Science
Organic molecule-based fluorophores, such as (Chlorodifluoromethoxy)benzene, have ushered in a new era in biology and materials science . They can be used to study biological processes at the molecular level, providing valuable insights into cellular functions and structures .
Photophysical Property Analysis
(Chlorodifluoromethoxy)benzene can be used in the analysis of the relationship between the structure of organic fluorophores and their photophysical properties . This can help in the design of new fluorophores with desired properties .
Fluorophore-Related Materials Science
The physicochemical properties of (Chlorodifluoromethoxy)benzene make it suitable for the development of new derivatives in fluorophore-related materials science . This can lead to the creation of new materials with unique properties .
Drug Synthesis
(Chlorodifluoromethoxy)benzene is an intermediate for the synthesis of tumor inhibiting drugs . It can be obtained through selective fluorination of trichloromethoxybenzene .
Organic Compound Synthesis
The compound can be used in the synthesis of other organic compounds . For example, it can be subjected to nitration by a mixed acid to obtain 4-(chlorodifluoromethoxy)nitrobenzene, which can then be reduced to obtain 4-(chlorodifluoromethoxy)aniline .
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that the compound can undergo various chemical reactions, such as chlorination . The yield of chlorodifluoromethoxybenzene was studied in relation to the mode of reaction initiation . More research is needed to elucidate the specific interactions of this compound with its targets and the resulting changes.
properties
IUPAC Name |
[chloro(difluoro)methoxy]benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClF2O/c8-7(9,10)11-6-4-2-1-3-5-6/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCFJMYVFTUOACF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC(F)(F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClF2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30469227 |
Source
|
| Record name | (chlorodifluoromethoxy)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30469227 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Chlorodifluoromethoxy)benzene | |
CAS RN |
770-11-6 |
Source
|
| Record name | (chlorodifluoromethoxy)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30469227 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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